Cas no 182507-20-6 (Raloxifene 6,4’-Bis-β-D-glucuronide)
182507-20-6 structure
Product Name:Raloxifene 6,4’-Bis-β-D-glucuronide
CAS No:182507-20-6
MF:C40H43NO16S
MW:825.831531763077
CID:113877
Update Time:2025-04-18
Raloxifene 6,4’-Bis-β-D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,2-[4-(b-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-6-yl(9CI)
- Raloxifene 6,4’-Bis-β-D-glucuronide
- Raloxifene 6,4Bis-b-D-glucuronide
- b-D-Glucopyranosiduronic acid,2-[4-(b-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)e...
- b-D-Glucopyranosiduronic acid,2-[4-(b-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-6-y
- Raloxifene 6,4’-Bis-
- Raloxifene 6,4'-Bis-β-D-glucuronide
- Raloxifene 6,4’-Bis--D-glucuronide
- 2-[4-(-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-6-yl -D-Glucopyranosiduronic Acid
- 2-[4-(b-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-6-yl b-D-Glucopyranosiduronic Aci
- JDB040T4BJ
- 4'-diglucuronideraloxifene-6
- Raloxifene 6,4'-Bis-beta-D-glucuronide
- beta-D-Glucopyranosiduronic acid, 2-(4-(beta-D-glucopyranuronosyloxy)phenyl)-3-(4-(2-(1-piperidinyl)ethoxy)benzoyl)benzo(b)thien-6-yl
- Raloxifene-6, 4'-diglucuronide
- beta-D-Glucopyranosiduronic acid, 2-[4-(beta-D-glucopyranuronosyloxy)phenyl]-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-6-yl
- Raloxifene 4',6-diglucuronide
- Q27281455
- (2S,3S,4S,5R,6S)-6-[
-
- Inchi: 1S/C40H43NO16S/c42-27(19-4-8-21(9-5-19)53-17-16-41-14-2-1-3-15-41)26-24-13-12-23(55-40-33(48)29(44)31(46)35(57-40)38(51)52)18-25(24)58-36(26)20-6-10-22(11-7-20)54-39-32(47)28(43)30(45)34(56-39)37(49)50/h4-13,18,28-35,39-40,43-48H,1-3,14-17H2,(H,49,50)(H,51,52)/t28-,29-,30-,31-,32+,33+,34-,35-,39+,40+/m0/s1
- InChI Key: PCIAOPAUTIPRHI-SLTHDDBBSA-N
- SMILES: S1C(C2C=CC(=CC=2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)=C(C(C2C=CC(=CC=2)OCCN2CCCCC2)=O)C2C=CC(=CC1=2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O
Computed Properties
- Exact Mass: 827.24600
- Monoisotopic Mass: 825.23025546 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 58
- Rotatable Bond Count: 13
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 291
- Molecular Weight: 825.8
Experimental Properties
- Melting Point: >185°C (dec.)
- PSA: 282.84000
- LogP: 1.33080
Raloxifene 6,4’-Bis-β-D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R100005-0.5mg |
Raloxifene 6,4’-Bis-β-D-glucuronide |
182507-20-6 | 0.5mg |
$ 225.00 | 2022-06-03 | ||
| TRC | R100005-1mg |
Raloxifene 6,4’-Bis-b-D-glucuronide |
182507-20-6 | 1mg |
$ 534.00 | 2023-09-06 | ||
| TRC | R100005-2mg |
Raloxifene 6,4’-Bis-b-D-glucuronide |
182507-20-6 | 2mg |
$ 982.00 | 2023-04-15 | ||
| TRC | R100005-5mg |
Raloxifene 6,4’-Bis-b-D-glucuronide |
182507-20-6 | 5mg |
$ 1906.00 | 2023-04-15 | ||
| Apollo Scientific | BICL2518-1mg |
Raloxifene 4',6-di-O-β-D-glucuronide |
182507-20-6 | 1mg |
£337.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2518-2mg |
Raloxifene 4',6-di-O-β-D-glucuronide |
182507-20-6 | 2mg |
£539.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2518-5mg |
Raloxifene 4',6-di-O-β-D-glucuronide |
182507-20-6 | 5mg |
£1097.00 | 2025-02-21 | ||
| TRC | R100005-.5mg |
Raloxifene 6,4’-Bis-b-D-glucuronide |
182507-20-6 | .5mg |
$ 276.00 | 2023-04-15 | ||
| Biosynth | MR09517-1 mg |
Raloxifene 6,4'-bis-b-D-glucuronide |
182507-20-6 | 1mg |
$687.23 | 2023-01-03 | ||
| Biosynth | MR09517-2 mg |
Raloxifene 6,4'-bis-b-D-glucuronide |
182507-20-6 | 2mg |
$1,328.26 | 2023-01-03 |
Raloxifene 6,4’-Bis-β-D-glucuronide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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